![molecular formula C10H11NO3 B1625414 1,3-Dioxan-5-yl 3-pyridyl ketone CAS No. 85727-04-4](/img/structure/B1625414.png)
1,3-Dioxan-5-yl 3-pyridyl ketone
Overview
Description
“1,3-Dioxan-5-yl 3-pyridyl ketone” is an organic compound that has gained significant attention in the scientific community due to its potential therapeutic and industrial applications. It has the molecular formula C10H11NO3 .
Synthesis Analysis
The synthesis of 1,3-dioxan-5-one derivatives, which are simple precursors for accessing carbohydrate structures, has been developed. These compounds were synthesized via the reaction of trialkoxyalkanes with dihydroxyacetone dimer 1 in the presence of acetic acid as the catalyst . In the same pot, derivatives of 2 were reacted with aromatic aldehydes and 30 mol% of pyrrolidine to obtain high yields of the respective bischalcones 3 within short time periods .Molecular Structure Analysis
The molecular structure of “this compound” can be found in various databases such as PubChem and ChemSpider . It has a molecular weight of 193.2 g/mol.Chemical Reactions Analysis
1,3-Dioxanes and 1,3-dioxolanes can easily be prepared from carbonyl compounds with 1,3-propanediol or 1,2-ethanediol in the presence of a Brönsted or a Lewis acid catalyst . Deprotection of acetals and ketals can be achieved by using a catalytic amount of sodium tetrakis (3,5-trifluoromethylphenyl)borate (NaBArF 4) in water at 30 °C .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” can be found in databases like PubChem and ChemSpider . It has a molecular weight of 193.2 g/mol.Scientific Research Applications
Synthesis of Chiral 1,3-Polyols
1,3-Dioxan-5-yl 3-pyridyl ketone is involved in the synthesis of chiral 1,3-polyols. These structures are typical in polyketides, and diastereoselective reduction of β-(1,3-dioxan-4-yl)ketones is crucial for their efficient synthesis. Optimizing conditions for this reduction can lead to advancements in producing these valuable compounds (Matsumoto, Asano, & Matsubara, 2015).
Heterocyclic Alcohol Synthesis
The compound plays a role in synthesizing heterocyclic alcohols through the hydrogenation of substituted 5-acyl-1,3-dioxanes. The presence of metal-containing catalysts, such as Pd/C, facilitates this process, leading to high conversion rates and selectivity in forming the target heterocyclic alcohols (Musin et al., 2022).
Organocatalytic Asymmetric Michael Addition
In the realm of organocatalysis, this compound is used in asymmetric Michael addition reactions. Proline-based catalysts have been employed for this purpose, yielding polyfunctional nitro ketones with high diastereo- and enantiomeric excesses (Enders & Chow, 2006).
Catalytic Hydrogenation Research
In catalytic hydrogenation research, substituted 5-acyl-1,3-dioxanes, including derivatives of this compound, are hydrogenated using Pd/C catalysts. This process leads exclusively to the formation of substituted 1,3-dioxane alcohols, demonstrating the compound's relevance in catalytic hydrogenation studies (Borisova et al., 2021).
Aerobic Oxidative Synthesis
The compound is involved in aerobic oxidative synthesis processes. For example, 1,4-Diketones are prepared using cerium-catalyzed oxidative coupling of styrene with molecular oxygen and 1,3-dicarbonyl compounds, where 1,3-Dioxan-5-yl derivatives play a crucial role (Rössle, Werner, Frey, & Christoffers, 2005).
Glycerol Conversion into Platform Chemicals
This compound derivatives have potential as novel platform chemicals derived from glycerol. They are particularly interesting as precursors for 1,3-propanediol derivatives, contributing to the development of sustainable chemical processes (Deutsch, Martin, & Lieske, 2007).
properties
IUPAC Name |
1,3-dioxan-5-yl(pyridin-3-yl)methanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO3/c12-10(8-2-1-3-11-4-8)9-5-13-7-14-6-9/h1-4,9H,5-7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AXYFGZWOQMDXSW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(COCO1)C(=O)C2=CN=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40235036 | |
Record name | 1,3-Dioxan-5-yl 3-pyridyl ketone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40235036 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
85727-04-4 | |
Record name | 1,3-Dioxan-5-yl-3-pyridinylmethanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=85727-04-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,3-Dioxan-5-yl 3-pyridyl ketone | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0085727044 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,3-Dioxan-5-yl 3-pyridyl ketone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40235036 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,3-dioxan-5-yl 3-pyridyl ketone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.080.377 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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